Cas no 103824-47-1 (1,3-Propanediol, 2-(bromomethoxy)-, dibenzoate)

1,3-Propanediol, 2-(bromomethoxy)-, dibenzoate Properties

Names and Identifiers

• 1,3-Propanediol, 2-(bromomethoxy)-, dibenzoate
• benzoic acid,2-(bromomethoxy)propane-1,3-diol
• Benzoic acid--2-(bromomethoxy)propane-1,3-diol (2/1)
• DTXSID90761395
• 103824-47-1

• InChIKey： FHOCYNFKBCCMJY-UHFFFAOYSA-N
• Inchi： InChI=1S/2C7H6O2.C4H9BrO3/c2*8-7(9)6-4-2-1-3-5-6;5-3-8-4(1-6)2-7/h2*1-5H,(H,8,9);4,6-7H,1-3H2
• SMILES： C1=CC=C(C=C1)C(=O)O.C1=CC=C(C=C1)C(=O)O.C(C(CO)OCBr)O

Computed Properties

• Exact Mass: 428.04703
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 6
• Monoisotopic Mass: 428.04707g/mol
• Heavy Atom Count: 26
• Complexity: 150
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 3
• Topological Polar Surface Area: 124Ų

Experimental Properties

• PSA: 124.29